(Z)-But-2-enedioate;3-ethynyl-5-[(2S)-1-methylpyrrolidin-1-ium-2-yl]pyridin-1-ium

• CAS No.: 192231-16-6
• Product Name: (Z)-But-2-enedioate;3-ethynyl-5-[(2S)-1-methylpyrrolidin-1-ium-2-yl]pyridin-1-ium
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;3-ethynyl-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine
• Standard InChI: InChI=1S/C12H14N2.C4H4O4/c1-3-10-7-11(9-13-8-10)12-5-4-6-14(12)2;5-3(6)1-2-4(7)8/h1,7-9,12H,4-6H2,2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t12-;/m0./s1
• Standard InChIKey: BCPPKHPWLRPWBJ-OURKGEEVSA-N
• Isomeric SMILES: C[NH+]1CCC[C@H]1C2=C[NH+]=CC(=C2)C#C.C(=C\C(=O)[O-])\C(=O)[O-]
• SMILES: CN1CCCC1C2=CN=CC(=C2)C#C.C(=CC(=O)O)C(=O)O
• Canonical SMILES: C[NH+]1CCCC1C2=C[NH+]=CC(=C2)C#C.C(=CC(=O)[O-])C(=O)[O-]
• Appearance: Solid powder
• Description: Altinicline maleate is a potent neuronal nicotinic ACh receptor agonist that improves cognitive function in a MPTP-induced model of Parkinson's Disease in vivo.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-ethynyl-3-(1-methyl-2-pyrrolidinyl)pyridine maleate; altinicline maleate; SIB 1508Y; SIB-1508Y
• Reference: 1: Rao TS, Adams PB, Correa LD, Santori EM, Sacaan AI, Reid RT, Cosford ND. Pharmacological characterization of (S)-(2)-5-ethynyl-3-(1-methyl-2-pyrrolidinyl)pyridine HCl (SIB-1508Y, Altinicline), a novel nicotinic acetylcholine receptor agonist. Brain Res. 2008 Oct 9;1234:16-24. doi: 10.1016/j.brainres.2008.07.063. Epub 2008 Jul 28. PubMed PMID: 18692487.; 2: Cosford ND, Bleicher L, Vernier JM, Chavez-Noriega L, Rao TS, Siegel RS, Suto C, Washburn M, Lloyd GK, McDonald IA. Recombinant human receptors and functional assays in the discovery of altinicline (SIB-1508Y), a novel acetylcholine-gated ion channel (nAChR) agonist. Pharm Acta Helv. 2000 Mar;74(2-3):125-30. PubMed PMID: 10812948.; 3: Cosford ND, Bleicher L, Herbaut A, McCallum JS, Vernier JM, Dawson H, Whitten JP, Adams P, Chavez-Noriega L, Correa LD, Crona JH, Mahaffy LS, Menzaghi F, Rao TS, Reid R, Sacaan AI, Santori E, Stauderman KA, Whelan K, Lloyd GK, McDonald IA. (S)-(-)-5-ethynyl-3-(1-methyl-2-pyrrolidinyl)pyridine maleate (SIB-1508Y): a novel anti-parkinsonian agent with selectivity for neuronal nicotinic acetylcholine receptors. J Med Chem. 1996 Aug 16;39(17):3235-7. PubMed PMID: 8765504.
• PubChem Compound: 11954277
• Last Modified: Nov 11 2021